Cas no 6976-82-5 (2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-)
6976-82-5 structure
Product Name:2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-
CAS No:6976-82-5
MF:C8H12N4O2
MW:196.206480979919
CID:527511
PubChem ID:6508082
Update Time:2025-04-19
2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-
- 2-cyano-3-(propan-2-ylcarbamoylamino)prop-2-enamide
- 2-Cyan-3-(N'-cyclohexyl-ureido)-acrylsaeure-amid
- 2-Cyan-3-(N'-isopropyl-ureido)-acrylsaeure-amid
- 2-cyano-3-(N'-cyclohexyl-ureido)-acrylic acid amide
- 2-cyano-3-(N'-isopropyl-ureido)-acrylic acid amide
- AC1NS6QI
- NSC24196
- NSC-24193
- 6976-82-5
- NSC24193
-
- Inchi: 1S/C8H12N4O2/c1-5(2)12-8(14)11-4-6(3-9)7(10)13/h4-5H,1-2H3,(H2,10,13)(H2,11,12,14)/b6-4+
- InChI Key: BRULNFQXZCEGNF-GQCTYLIASA-N
- SMILES: O=C(N/C=C(\C#N)/C(N)=O)NC(C)C
Computed Properties
- Exact Mass: 196.09616
- Monoisotopic Mass: 196.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 108.01
2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
6976-82-5 (2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk